Cas no 220506-65-0 (3-Quinolinol, 2-chloro-8-methoxy-)
220506-65-0 structure
Product Name:3-Quinolinol, 2-chloro-8-methoxy-
CAS No:220506-65-0
MF:C10H8ClNO2
MW:209.629021644592
CID:1409964
Update Time:2024-08-16
3-Quinolinol, 2-chloro-8-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinol, 2-chloro-8-methoxy-
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- Inchi: 1S/C10H8ClNO2/c1-14-8-4-2-3-6-5-7(13)10(11)12-9(6)8/h2-5,13H,1H3
- InChI Key: XLFDAAUBSLOKIK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2OC)C=C(O)C=1Cl
Computed Properties
- Exact Mass: 209.02444
Experimental Properties
- Density: 1.386±0.06 g/cm3(Predicted)
- Boiling Point: 354.6±37.0 °C(Predicted)
- PSA: 42.35
- pka: 6.44±0.40(Predicted)
3-Quinolinol, 2-chloro-8-methoxy- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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